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Compound of Interest

Compound Name: 2-Methyl-3-phenylpropanal

Cat. No.: B1584215

An In-depth Technical Guide to 2-Methyl-3-phenylpropanal

This technical guide provides a comprehensive overview of 2-Methyl-3-phenylpropanal,
including its nomenclature, physicochemical properties, synthesis protocols, and key
applications in research and industry. The information is intended for researchers, scientists,
and professionals in drug development and chemical synthesis.

Nomenclature

The compound with the structural formula C10H120 is systematically named according to
IUPAC nomenclature and is also known by several common synonyms.

o |[UPAC Name: 2-methyl-3-phenylpropanal[1][2]

e Synonyms: 2-Methyl-3-phenylpropionaldehyde, a-Benzylpropionaldehyde, a-
Methylhydrocinnamaldehyde, Benzenepropanal, a-methyl-[2][3]

Physicochemical Properties

The physical and chemical properties of 2-Methyl-3-phenylpropanal are summarized below.
This data is crucial for its handling, application in reactions, and analytical characterization.
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Property Value Reference

Molecular Formula C10H120 [1]

Molecular Weight 148.20 g/mol [1112]14]

CAS Number 5445-77-2 [1]12114]

Appearance Colorless to pale yellow liquid

Boiling Point >27o8TC al0.40 [51[6]
mmHg215.3°C at 760 mmHg

Density 0.968 g/cm?3 [6]

Refractive Index 1.5119 [6]

Flash Point 90.5°C [6]

Vapor Pressure

0.149 mmHg at 25°C

[6]

Solubility Chloroform (Sparingly) [6]
InChl=1S/C10H120/c1-9(8-

InChl 11)7-10-5-3-2-4-6-10/h2-6,8- [11[2]
9H,7H2,1H3

SMILES CC(CC1=CC=CC=C1)C=0 [1][21[4]

Experimental Protocols
Synthesis via Palladium-Catalyzed Heck Reaction

A common and effective method for the synthesis of 2-Methyl-3-phenylpropanal is the

palladium-catalyzed reaction of an aryl halide with an allylic alcohol.[7]

Materials:

e Palladium acetate (0.49 g, 2.2 mmol)

e lodobenzene (20.4 g, 100 mmol)

e 2-methyl-2-propen-1-ol (9.0 g, 125 mmol)
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Triethylamine (12.6 g, 125 mmol)
Acetonitrile (32.5 mL)

Ether

Water

Anhydrous sodium carbonate

Procedure:

A 250-mL, three-necked, round-bottomed flask is equipped with a mechanical stirrer and a
reflux condenser.

The flask is charged with palladium acetate, iodobenzene, 2-methyl-2-propen-1-ol,
triethylamine, and acetonitrile.[5]

The reaction vessel is placed in an oil bath at 100°C and the solution is heated to reflux for
11 hours under a nitrogen atmosphere.[5]

After cooling to room temperature, the reaction mixture is transferred to a 500-mL separatory
funnel with the aid of 100 mL of ether and 100 mL of water.[5]

The organic layer is washed five times with 100 mL portions of water.[5]
The combined aqueous layers are re-extracted with 100 mL of ether.[5]
The organic layers are combined, dried over anhydrous sodium carbonate, and filtered.[5]

The solvent is removed by concentration, and the product is purified by distillation under
reduced pressure to yield 2-methyl-3-phenylpropanal (12.05 g, 82% yield) with a boiling
range of 52-58°C at 0.40 mm.[5]

Alternative Synthesis Routes

Other reported methods for the synthesis of 2-Methyl-3-phenylpropanal include:
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» Hydroformylation of allylbenzene: This process involves the addition of a formyl group and a
hydrogen atom across the double bond of allylbenzene.[7]

 Arylation of 2-methyl-2-propen-1-ol: This can be achieved using phenyldiazonium salts
catalyzed by zero-valent palladium complexes.[7]

Chemical Reactions and Pathways

2-Methyl-3-phenylpropanal, as an aldehyde, participates in a variety of chemical
transformations.

o Oxidation: It can be oxidized to the corresponding carboxylic acid, 2-methyl-3-
phenylpropanoic acid, or reduced to the alcohol, 2-methyl-3-phenylpropan-1-ol.[1]

¢ Reduction: The aldehyde can be reduced to yield the primary alcohol 2-methyl-3-
phenylpropan-1-ol.[1]

* Nucleophilic Addition: The carbonyl carbon is susceptible to attack by nucleophiles, leading
to a wide range of derivatives.[1]

Below is a diagram illustrating a typical synthesis workflow for 2-Methyl-3-phenylpropanal.
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Caption: Palladium-catalyzed synthesis workflow for 2-Methyl-3-phenylpropanal.

Applications and Biological Relevance

2-Methyl-3-phenylpropanal has significance in several scientific and industrial domains.
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» Fragrance and Flavor: Due to its distinct aromatic odor, it is utilized in the fragrance and
flavor industries. It has been identified as a major component of the odor of fresh cilantro.[4]

o Organic Synthesis: It serves as a valuable building block for the synthesis of more complex
organic molecules. Its formation in the Heck reaction has been pivotal in studying the
mechanism of this important carbon-carbon bond-forming reaction.[1]

o Chemical Ecology: The compound plays a role in insect chemical communication. It has
been identified as a pheromone for the crambid moth and as an electroantennography-active
compound in the floral volatiles of plants that attract the legume pod borer (Maruca vitrata).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

